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Compound of Interest

Compound Name: adamantane-1-carbonitrile

Cat. No.: B145659

Abstract: Adamantane-1-carbonitrile is a derivative of adamantane, a rigid, cage-like
hydrocarbon. Its unique physicochemical properties, particularly its high lipophilicity and
structural rigidity, make the adamantane moiety a valuable scaffold in drug design and
development. This document provides a technical overview of adamantane-1-carbonitrile,
including its chemical properties, and discusses the broader context of adamantane derivatives
in medicinal chemistry, their synthesis, and mechanisms of action.

Chemical and Physical Properties

Adamantane-1-carbonitrile is a white, crystalline powder.[1] Its core properties are
summarized below, providing essential data for laboratory use and computational modeling.
The rigid tricyclic structure of the adamantane cage is a defining feature.
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Property Value References

Molecular Formula C11HisN [21[3114]

Molecular Weight 161.24 g/mol [1][5]

CAS Number 23074-42-2 [2][3]
White to pale cream crystals or

Appearance [1][4]
powder

Melting Point 193-196 °C [1]
Soluble in non-polar solvents

- like benzene, methanol, and
Solubility

ethanol.[1][5] Poorly soluble in

water.[6]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of adamantane-1-

carbonitrile. Data from various standard methods are available.

Spectrum Type

Availability /| Key Features

References

1H NMR

Spectrum available, showing
characteristic peaks for the

adamantane cage protons.

[7](8]

13C NMR

Spectrum available, confirming
the carbon framework of the

molecule.

[110]

Mass Spectrometry (MS)

GC-MS data available,
showing a molecular ion peak
consistent with its molecular

weight.

[11]

Infrared (IR)

Conforms to structure;
characteristic nitrile peak

expected.

[4112]
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Synthesis and Experimental Protocols

The synthesis of adamantane derivatives often involves the functionalization of the
adamantane core. Due to the stability of the cage, reactions typically occur at the tertiary
carbon positions (bridgeheads).

General Synthesis of 1-Substituted Adamantane
Derivatives

A common route for synthesizing 1-substituted adamantanes, including the nitrile, involves an
initial bromination followed by nucleophilic substitution.

Experimental Protocol Outline:

e Bromination of Adamantane: Adamantane can be readily brominated at the 1-position using
elemental bromine, often in the presence of a Lewis acid catalyst, to yield 1-
bromoadamantane.[6]

e Nucleophilic Substitution: 1-bromoadamantane serves as a precursor for introducing various
functional groups. To synthesize adamantane-1-carbonitrile, a reaction with a cyanide salt
(e.g., sodium or potassium cyanide) would be employed.

 Purification: The crude product is typically purified using standard organic chemistry
techniques such as recrystallization from an appropriate solvent or column chromatography
to yield the pure compound.[13]

o Characterization: The final product's identity and purity are confirmed using analytical
methods like NMR spectroscopy, mass spectrometry, and melting point determination.[4][9]
[11]

Below is a generalized workflow for the synthesis and purification of a 1-substituted
adamantane derivative.
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General workflow for synthesis and purification.
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Biological Activity and Applications in Drug
Development

The adamantane core is considered a "lipophilic bullet” in medicinal chemistry.[14] Its bulky,
rigid, and highly lipophilic nature allows it to enhance the pharmacokinetic properties of drug
molecules, such as improving membrane permeability and metabolic stability.[15][16]

Adamantane Core

High Lipophilicity Structural Rigidity

Enhanced Membrane Interaction Increased Metabolic Stability

Improved Pharmacokinetics

Scaffold for Biologically
Active Compounds

Click to download full resolution via product page

Physicochemical properties leading to utility.

Key Therapeutic Areas:

« Antiviral Agents: The first major application of an adamantane derivative was amantadine (1-
aminoadamantane), used against Influenza A.[14][17] These derivatives function by blocking
the M2 proton channel of the virus, which is essential for viral replication.[15][18]

* Neurological Disorders: Memantine, another adamantane derivative, is an NMDA receptor
antagonist used in the treatment of Alzheimer's disease.[15] The adamantane moiety plays a
key role in its mechanism of action and pharmacological profile.
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» Antimicrobial and Anticancer Activity: Research has shown that various adamantane
derivatives exhibit antibacterial, antifungal, and anticancer properties, making it an active
area of drug discovery.[19][20]

The mechanism of action for adamantane-based antivirals provides a clear example of its
utility.
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Mechanism of adamantane antivirals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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